Cas no 221548-36-3 (2-Cyclopentyl-5-methyl-1H-benzimidazole)

• Product Name: 2-Cyclopentyl-5-methyl-1H-benzimidazole
• CAS No: 221548-36-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD18807579
• CID: 244272
• PubChem ID: 15361502
• Update Time: 2025-09-26

2-Cyclopentyl-5-methyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-cyclopentyl-6-methyl-
• 1H-Benzimidazole,2-cyclopentyl-5-methyl- (9CI)
• 221548-36-3
• AKOS010204882
• 2-cyclopentyl-6-methyl-1H-1,3-benzodiazole
• 2-cyclopentyl-5-methyl-1H-1,3-benzodiazole
• AKOS037946101
• MFCD18807579
• 2-Cyclopentyl-5-methyl-1H-benzo[d]imidazole
• LS-10114
• 2-Cyclopentyl-5-methyl-1H-benzimidazole
• 2-cyclopentyl-6-methyl-1H-benzimidazole

• MDL： MFCD18807579
• Inchi： 1S/C13H16N2/c1-9-6-7-11-12(8-9)15-13(14-11)10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,14,15)
• InChI Key： GEEKXNUYOPZRMK-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1C1CCCC1

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68